Cas no 1069-53-0 (Hexane,2,3,5-trimethyl-)
Hexane,2,3,5-trimethyl- structure
Product name:Hexane,2,3,5-trimethyl-
Hexane,2,3,5-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Hexane,2,3,5-trimethyl-
- 2,3,5-TRIMETHYLHEXANE
- 2,3,5-Trimethylhexan
- 2,3,5-trimethyl-hexane
- 2,3,5-Trimethylhexane1000µg
- EINECS 213-957-6
- Hexane,2,3,5-trimethyl
- FT-0732512
- ODGLTLJZCVNPBU-UHFFFAOYSA-N
- Q5651194
- DTXSID70870833
- 1069-53-0
- NS00041573
- CHEBI:141559
- Hexane, 2,3,5-trimethyl-
- AKOS006271489
-
- Inchi： InChI=1S/C9H20/c1-7(2)6-9(5)8(3)4/h7-9H,6H2,1-5H3
- InChI Key： ODGLTLJZCVNPBU-UHFFFAOYSA-N
- SMILES： CC(C(C)CC(C)C)C
Computed Properties
- Exact Mass: 128.15700
- Monoisotopic Mass: 128.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 62.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 0Ų
- Surface Charge: 0
- Tautomer Count: nothing
Experimental Properties
- Density: 0.7180
- Melting Point: -127.79°C
- Boiling Point: 131.35°C
- Refractive Index: 1.4037
- PSA: 0.00000
- LogP: 3.32460
Hexane,2,3,5-trimethyl- Security Information
- Hazardous Material transportation number：UN 1993
- HazardClass：3.1
- Hazard Level：3.1
- Safety Term：3.1
- Packing Group：II
- Packing Group：II
- PackingGroup：II
Hexane,2,3,5-trimethyl- Customs Data
- HS CODE：2901100000
- Customs Data：
China Customs Code:
2901100000Overview:
2901100000 Saturated acyclic hydrocarbon.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:2.0%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to, The volume of packaging container used as gaseous fuel shall be reported, Bulk cargo shall be reported
Summary:
2901100000 saturated acyclic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%
Hexane,2,3,5-trimethyl- Related Literature
-
Feng Luan,Hui Tao Liu,Yingying Wen,Xiaoyun Zhang Analyst 2008 133 881
-
2. The thermal decomposition of octyl nitrite in hydrocarbon solventsBernard A. Gingras,William A. Waters J. Chem. Soc. 1954 3508
-
3. 709. Properties and reactions of free alkyl radicals in solution. Part VI. Reactions with N-halogenoanilidesM. C. Ford,L. J. Hunt,William A. Waters J. Chem. Soc. 1953 3529
-
4. 2,3,5-Trimethylenehexanediyl (allene trimer) hexacarbonyldi-iron complexes with no iron–iron bondSei Otsuka,Akira Nakamura,Kazuhide Tani J. Chem. Soc. A 1971 154
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Albertine E. Habboush,Sabri M. Farroha,Al'a K. Abdul Al-Sada,Abdul Masseh N. Kitto Analyst 1981 106 1302
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